Cas no 26861-80-3 (1-(Benzotriazol-1-yl)propan-2-amine)

• Product Name: 1-(Benzotriazol-1-yl)propan-2-amine
• CAS No: 26861-80-3
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 2191769
• Update Time: 2023-08-07

1-(Benzotriazol-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-benzo[d][1,2,3]triazol-1-yl)propan-2-amine
• 1-(1H-1,2,3-benzotriazol-1-yl)propan-2-amine
• 1-(Benzotriazol-1-yl)propan-2-amine

• Inchi： 1S/C9H12N4/c1-7(10)6-13-9-5-3-2-4-8(9)11-12-13/h2-5,7H,6,10H2,1H3
• InChI Key： HFIFZHVKGMAMGR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)CC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7